Cas no 58818-73-8 (2-2-(Trifluoromethyl)BenzylideneMalonic Acid)

• Product Name: 2-2-(Trifluoromethyl)BenzylideneMalonic Acid
• CAS No: 58818-73-8
• MF: C₁₁H₇F₃O₄
• MW: 260.166094064713
• CID: 3056235
• Update Time: 2025-06-08

2-2-(Trifluoromethyl)BenzylideneMalonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Trifluoromethyl)benzylidene]malonic acid
• 2-2-(Trifluoromethyl)BenzylideneMalonic Acid

• Inchi： 1S/C11H7F3O4/c12-11(13,14)8-4-2-1-3-6(8)5-7(9(15)16)10(17)18/h1-5H,(H,15,16)(H,17,18)
• InChI Key： MEGXESUAOFCVJX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1/C=C(\C(=O)O)/C(=O)O)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-2-(Trifluoromethyl)BenzylideneMalonic Acid

Introduction to 2-[2-(Trifluoromethyl)benzylidene]malonic acid (CAS No. 58818-73-8)

2-[2-(Trifluoromethyl)benzylidene]malonic acid, identified by the Chemical Abstracts Service Number (CAS No.) 58818-73-8, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of β-diketones, characterized by its structural motif of a malonic acid derivative substituted with a trifluoromethyl group on the benzylidene portion. The presence of the trifluoromethyl group enhances its electronic properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-[2-(Trifluoromethyl)benzylidene]malonic acid consists of a central malonic acid backbone, with one carboxyl group replaced by an aldehyde functionality. The benzylidene part is further modified by a trifluoromethyl group, which imparts unique physicochemical properties such as increased lipophilicity and metabolic stability. These characteristics make it an attractive candidate for further functionalization in drug discovery and material science applications.

In recent years, there has been growing interest in the development of novel compounds with trifluoromethyl substituents due to their favorable pharmacokinetic profiles. The trifluoromethyl group is known to enhance binding affinity, metabolic stability, and anti-inflammatory properties in drug molecules. As a result, derivatives of 2-[2-(Trifluoromethyl)benzylidene]malonic acid have been explored as potential scaffolds for new therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The aldehyde functionality allows for condensation reactions with various nucleophiles, enabling the construction of complex molecular architectures. This property has been leveraged in the synthesis of heterocyclic compounds, which are prevalent in modern pharmaceuticals. For instance, researchers have utilized 2-[2-(Trifluoromethyl)benzylidene]malonic acid as a precursor in the preparation of pyrazole and triazole derivatives, which exhibit significant biological activity.

The application of 2-[2-(Trifluoromethyl)benzylidene]malonic acid extends beyond academic research into industrial applications. Its role as an intermediate in fine chemical synthesis underscores its importance in producing high-value compounds used in agrochemicals, dyes, and specialty polymers. The compound’s stability under various reaction conditions makes it a reliable building block for multi-step synthetic pathways.

Recent advancements in computational chemistry have further highlighted the potential of 2-[2-(Trifluoromethyl)benzylidene]malonic acid. Molecular modeling studies have demonstrated its suitability as a ligand in metal-organic frameworks (MOFs), where its ability to coordinate with transition metals could lead to novel materials with applications in catalysis and gas storage. These findings open up new avenues for exploring its utility beyond traditional organic synthesis.

The pharmaceutical industry has also shown interest in this compound due to its potential as a drug intermediate. Researchers are investigating its derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. For example, modifications to the benzylidene moiety have yielded compounds that exhibit potent activity against resistant bacterial strains, underscoring the importance of structural diversity in drug development.

In conclusion, 2-[2-(Trifluoromethyl)benzylidene]malonic acid (CAS No. 58818-73-8) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features, particularly the presence of the trifluoromethyl group and aldehyde functionality, make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new synthetic pathways and applications, this compound is poised to remain at the forefront of chemical innovation.